Cas no 2228665-11-8 (2-(2-chloro-6-methylphenyl)oxirane)

• Product Name: 2-(2-chloro-6-methylphenyl)oxirane
• CAS No: 2228665-11-8
• MF: C₉H₉ClO
• MW: 168.620161771774
• CID: 6326979
• PubChem ID: 13521718
• Update Time: 2025-10-28

2-(2-chloro-6-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methylphenyl)oxirane
• 2228665-11-8
• EN300-1979276

• Inchi： 1S/C9H9ClO/c1-6-3-2-4-7(10)9(6)8-5-11-8/h2-4,8H,5H2,1H3
• InChI Key： FDICHJFAGHDKPR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C1CO1

Computed Properties

• Exact Mass: 168.0341926g/mol
• Monoisotopic Mass: 168.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(2-chloro-6-methylphenyl)oxirane

2-(2-chloro-6-methylphenyl)oxirane (CAS No. 2228665-11-8): A Comprehensive Overview

Introduction to 2-(2-chloro-6-methylphenyl)oxirane

2-(2-chloro-6-methylphenyl)oxirane, also known by its CAS registry number CAS No. 2228665-11-8, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of epoxides, which are three-membered cyclic ethers characterized by their oxygen atom and two adjacent carbon atoms forming a strained ring. The structure of 2-(2-chloro-6-methylphenyl)oxirane consists of a chlorine-substituted benzene ring fused with an epoxide group, making it a valuable intermediate in organic synthesis.

Chemical Structure and Properties

The molecular formula of CAS No. 2228665-11-8 is C9H9ClO, and its molecular weight is approximately 174.59 g/mol. The compound exhibits a melting point of around -7°C and a boiling point of 140°C at standard atmospheric pressure. Its solubility in water is low, but it dissolves well in organic solvents such as dichloromethane, chloroform, and ethyl acetate. The presence of the epoxide group imparts reactivity, making it a key player in various chemical reactions.

Synthesis and Reactivity

The synthesis of CAS No. 2228665-11-8 typically involves the oxidation of alkenes or the reaction of alcohols with peracids. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yields. The reactivity of the epoxide group is a focal point in modern research, particularly its ability to undergo ring-opening reactions under acidic or basic conditions.

Applications in Industry and Research

CAS No. 2228665-11-8 finds extensive use in the pharmaceutical industry as an intermediate for drug development. Its ability to form stable bonds with nucleophiles makes it ideal for constructing complex molecular frameworks. In materials science, this compound is employed in the synthesis of high-performance polymers and adhesives due to its excellent mechanical properties.

Recent studies have highlighted its potential in green chemistry applications, such as biodegradable plastics and eco-friendly packaging materials. Researchers are also exploring its role in catalytic processes, where it serves as a precursor for creating highly active catalysts with tailored functionalities.

Environmental Impact and Safety Considerations

While CAS No. 2228665-11-8 is not classified as hazardous under standard conditions, proper handling is essential due to its reactive nature. Occupational exposure should be minimized through the use of personal protective equipment (PPE), including gloves, lab coats, and safety goggles.

Environmental studies indicate that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in natural ecosystems. However, further research is needed to fully understand its long-term environmental impact and develop sustainable disposal methods.

Future Prospects and Research Directions

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